Cas no 2679939-14-9 ((1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid)

• Product Name: (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid
• CAS No: 2679939-14-9
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5645089
• PubChem ID: 165938879
• Update Time: 2025-10-21

(1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclopropane)]-2-carboxylic acid
• EN300-28276223
• 2679939-14-9
• (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)8(16)13-6-2-4(6)3-1-5(3)7(14)15/h3-6H,1-2H2,(H,13,16)(H,14,15)/t3-,4+,5-,6+/m1/s1
• InChI Key： YGUCHBYIJIQWIZ-MOJAZDJTSA-N
• SMILES： FC(C(N[C@H]1C[C@H]1[C@H]1C[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid

Introduction to (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid (CAS No. 2679939-14-9)

CAS No. 2679939-14-9 refers to a specialized organic compound known as (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid. This compound belongs to the class of bi-cyclopropane derivatives and has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of a trifluoroacetamide moiety and a bi-cyclopropane core makes this molecule a promising candidate for further exploration in drug discovery and development.

The bi-cyclopropane structure is particularly noteworthy as it introduces rigidity and conformational constraints to the molecule, which can influence its interactions with biological targets. Cyclopropane rings are known for their ability to enhance binding affinity due to their strained geometry, which can lead to favorable interactions with enzymes and receptors. In this case, the dual cyclopropane units in (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid may contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The trifluoroacetamide group attached to the second carbon of the bi-cyclopropane unit adds another layer of complexity to the molecule. Fluorine atoms are well-known for their ability to modulate metabolic stability and electronic properties of molecules. The electron-withdrawing nature of fluorine can enhance the reactivity of certain functional groups while also improving lipophilicity, which is often crucial for drug bioavailability. This feature makes (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid an intriguing subject for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of complex molecules like this one. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can predict potential binding modes and interactions between (1RS,1'RS&,2RS,2'RS&)-2'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclopropane)-2-carboxylic acid and biological targets such as enzymes and receptors. These computational approaches have become indispensable tools in modern drug discovery pipelines.

In addition to its structural uniqueness,(1RS,1'RS&,2RS,2'RS&)-2'-(2, 22 , 22 -trifluoroacetamido) - 11 , 11 '-bi(cyclopropane) -22 -carboxylic acid has shown promise in preliminary pharmacological studies. Researchers have been exploring its potential as a scaffold for developing new therapeutic agents targeting various diseases. For instance, trifluoroacetamide-containing compounds have been investigated for their antimicrobial properties, with some derivatives exhibiting significant activity against resistant bacterial strains. The bi-cyclopropane moiety may further enhance these properties by improving binding affinity and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. The presence of multiple stereocenters requires precise control over reaction conditions to achieve the desired enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to construct the bi-cyclopropane core with high stereochemical fidelity. These synthetic methodologies not only highlight the synthetic prowess of modern organic chemistry but also pave the way for producing analogs with modified properties.

As our understanding of disease mechanisms continues to evolve,(1 RS , 12 RS & ; 12 RS ,12 RS & ; -22 ' -(22 ,22 ,22 -trifluoroacetamido) -11 ,11 '-bi(cyclopropane) -22 -carboxylic acid) may find applications beyond antimicrobial therapy. For example, trifluoromethyl groups are known to enhance metabolic stability, making them valuable in designing drugs with longer half-lives. Additionally, bi-cyclopropane derivatives have shown potential in modulating inflammatory pathways, which could be relevant in treating chronic inflammatory diseases such as rheumatoid arthritis.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for analyzing complex molecular structures like this one. Predictive models can identify key structural features that contribute to biological activity, allowing researchers to design more effective derivatives with fewer experimental trials. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques, accelerating the pace of innovation in medicinal chemistry.

In conclusion,( 11 RS ,12 RS & ;12 RS ,12 RS & ; -22 ' -(22 ,22 ,22 -trifluoroacetamido) -11 ,11 '-bi(cyclopropane) -22 -carboxylic acid (CAS No. 2679939-14-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—particularly the bi-cyclopropane core and trifluoroacetamide group—make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research progresses, this molecule is likely to play a crucial role in advancing our understanding of drug design and development.